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Compound of Interest

Compound Name: Cefetamet pivoxil hydrochloride

Cat. No.: B011437 Get Quote

Introduction

Cefetamet pivoxil hydrochloride is the hydrochloride salt form of a third-generation oral

cephalosporin antibiotic.[1][2] It is a prodrug that is hydrolyzed in vivo to its active form,

cefetamet.[3] Cefetamet exhibits broad-spectrum bactericidal activity by inhibiting the final

transpeptidation step of peptidoglycan synthesis in the bacterial cell wall.[1][4] Its primary

applications in research involve in vitro susceptibility testing against various Gram-positive and

Gram-negative bacteria, particularly respiratory and urinary tract pathogens.[1][4]

Accurate and reproducible results in these assays are critically dependent on the proper

preparation and storage of stock solutions. Due to its chemical properties, particularly its

insolubility in water and instability in aqueous solutions, specific handling procedures are

required.[1][3] This document provides detailed protocols for the preparation, storage, and

handling of Cefetamet pivoxil hydrochloride stock solutions for research applications.

Data & Properties
Physicochemical Properties
A summary of the key physicochemical properties of Cefetamet pivoxil hydrochloride is

provided below. This data is essential for accurate calculations and solution preparation.
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Property Value Reference

CAS Number 111696-23-2 [1][5][6]

Molecular Formula C₂₀H₂₅N₅O₇S₂ · HCl [1][6]

Molecular Weight 548.03 g/mol [1][2][6]

Appearance
White or light yellow crystalline

powder
[1]

Solubility Data
Selection of an appropriate solvent is the most critical step in preparing a stock solution.

Cefetamet pivoxil hydrochloride is insoluble in water.[1]

Solvent Solubility Notes

DMSO ≥ 100 mg/mL (182.47 mM)

Use fresh, anhydrous DMSO

as it is hygroscopic, which can

reduce solubility.[2][7]

Ethanol Soluble [1]

Methanol Soluble

Used in some

spectrophotometric assay

preparations.[8]

Water Insoluble [1][7]

Recommended Storage & Stability
Proper storage is crucial to prevent degradation and maintain the potency of the stock solution.

Once prepared, the solution should be aliquoted into single-use volumes to avoid repeated

freeze-thaw cycles.[7][9]
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Storage Temperature Shelf Life Conditions

-20°C 1 month
Sealed, protected from

moisture.[7][9]

-80°C 6 months
Sealed, protected from

moisture.[7][9]

Experimental Protocols
Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling the powdered compound and solvents.

Handle Cefetamet pivoxil hydrochloride powder in a chemical fume hood or a ventilated

enclosure to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Protocol 1: Preparation of High-Concentration Stock
Solution in DMSO (e.g., 100 mg/mL)
This protocol is suitable for creating a concentrated primary stock that can be diluted for

various in vitro assays.

Materials:

Cefetamet pivoxil hydrochloride powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer and/or sonicator
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Sterile syringe filters (0.22 µm), compatible with DMSO

Procedure:

Weighing: Accurately weigh the desired amount of Cefetamet pivoxil hydrochloride
powder using an analytical balance. For example, weigh 10 mg of the powder.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder to achieve

the target concentration. To prepare a 100 mg/mL solution with 10 mg of powder, add 100 µL

of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly. If the powder does not dissolve

completely, sonicate the solution in a water bath for short intervals until the solution is clear.

[7]

Sterilization (Optional but Recommended): To ensure sterility for cell-based assays, filter the

stock solution through a 0.22 µm DMSO-compatible syringe filter into a new sterile tube. This

step is critical for microbiology and cell culture applications.

Aliquoting and Storage: Dispense the stock solution into single-use, sterile cryovials. Store

the aliquots at -20°C for up to one month or at -80°C for up to six months.[7][9]

Protocol 2: Preparation of Molar Stock Solutions (e.g.,
10 mM)
This protocol is useful when precise molar concentrations are required for assays. The

calculation is based on the molecular weight (548.03 g/mol ).

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

To make 1 mL (0.001 L) of a 10 mM (0.01 mol/L) stock solution:

Mass (mg) = 10 mM x 1 mL x 548.03 g/mol = 5.48 mg

Materials:
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Same as Protocol 1.

Procedure:

Weighing: Accurately weigh 5.48 mg of Cefetamet pivoxil hydrochloride powder.

Solvent Addition: Add 1 mL of anhydrous DMSO (or ethanol) to the powder.

Dissolution: Follow step 3 from Protocol 1 (vortex/sonicate until clear).

Sterilization: Follow step 4 from Protocol 1 (filter sterilize if necessary).

Aliquoting and Storage: Follow step 5 from Protocol 1 (aliquot and store at -20°C or -80°C).

Quick Reference for Molar Stock Solution Preparation:

Desired Concentration Mass for 1 mL of Stock Volume of DMSO for 1 mg

1 mM 0.548 mg 1.825 mL

5 mM 2.74 mg 0.365 mL

10 mM 5.48 mg 0.182 mL

Visualized Workflow
The following diagram illustrates the general experimental workflow for preparing a Cefetamet
pivoxil hydrochloride stock solution.
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Preparation

Finalization & Storage

Start: Gather Materials
(Compound, Solvent, PPE)

1. Weigh Compound
Accurately weigh powder on

an analytical balance.

2. Calculate Solvent Volume
Based on target concentration

(e.g., mg/mL or mM).

3. Add Solvent
Add calculated volume of

anhydrous DMSO or Ethanol.

4. Dissolve Compound
Vortex and/or sonicate
until solution is clear.

5. Filter Sterilize (Optional)
Use 0.22 µm syringe filter

for cell-based assays.

For sterile applications

6. Aliquot Solution
Dispense into single-use

sterile cryovials.

For non-sterile applications

7. Store Appropriately
-20°C (1 month)
-80°C (6 months)

Click to download full resolution via product page

Caption: Workflow for Cefetamet Pivoxil Hydrochloride Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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